Cas no 1806510-18-8 (Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate)

• Product Name: Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate
• CAS No: 1806510-18-8
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4956813
• Update Time: 2025-06-08

Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate

• Inchi： 1S/C12H13ClO4/c1-2-17-12(16)8-4-3-5-9(14)11(8)10(15)6-7-13/h3-5,14H,2,6-7H2,1H3
• InChI Key： GMJNYMRECDGLNW-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(=CC=CC=1C(=O)OCC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate

Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate (CAS No. 1806510-18-8): A Comprehensive Overview

Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate, identified by its CAS number 1806510-18-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This ester derivative exhibits a unique structural configuration that has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both a hydroxyl group and a chlorinated propanoyl moiety makes it a versatile intermediate, offering opportunities for further functionalization and exploration.

The compound's molecular structure, characterized by a benzoate backbone with modifications at the 2nd and 3rd positions, suggests potential interactions with biological targets. Specifically, the hydroxyl group at the 3-position can participate in hydrogen bonding, while the chloropropanoyl side chain may influence electronic properties and metabolic pathways. These features have prompted researchers to investigate its pharmacological profile and synthetic utility.

Recent studies have highlighted the importance of benzoate derivatives in medicinal chemistry due to their broad spectrum of biological activities. Compounds like Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate have been explored for their potential roles in modulating enzyme activity, receptor binding, and cellular signaling pathways. For instance, modifications in the benzoate ring can alter pharmacokinetic properties, enhancing bioavailability or prolonging half-life. The chloropropanoyl group, on the other hand, may serve as a handle for further chemical transformations, enabling the synthesis of more complex molecules.

In the context of drug discovery, Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate has been utilized as a building block in the synthesis of novel therapeutic agents. Its structural features make it amenable to derivatization through various organic reactions, such as esterification, hydrolysis, or nucleophilic substitution. These reactions can be tailored to introduce additional functional groups or to modify existing ones, thereby tailoring the compound's biological activity to specific therapeutic needs.

One area of particular interest is the use of Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate in the development of anti-inflammatory agents. The hydroxyl group and chlorinated side chain can interact with inflammatory pathways, potentially leading to the discovery of new drugs that target conditions such as arthritis or autoimmune diseases. Preliminary in vitro studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes like COX-2 or NF-κB pathways.

Another promising application lies in its role as an intermediate in the synthesis of antimicrobial agents. The structural motifs present in Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate are known to disrupt bacterial cell membranes or interfere with essential metabolic processes. Researchers are exploring its potential as a precursor for novel antibiotics or antifungal compounds that could address emerging resistant strains.

The synthetic pathways for Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate have also been optimized for scalability and efficiency. Modern synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have enabled the production of high-purity samples suitable for both laboratory research and industrial applications. These advancements ensure that researchers can access sufficient quantities of the compound for detailed studies without compromising on quality.

From a computational chemistry perspective, Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate has been subjected to molecular modeling studies to predict its interactions with biological targets. Techniques such as docking simulations and quantum mechanical calculations have provided insights into how this compound might bind to enzymes or receptors at the atomic level. These predictions are invaluable for guiding experimental design and optimizing lead compounds for further development.

The environmental impact of Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate is also a consideration in its broader application. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being integrated into its production process, ensuring that it aligns with global efforts toward sustainable pharmaceutical manufacturing.

In conclusion, Ethyl 2-(3-chloropropanoyl)-3-hydroxybenzoate (CAS No. 1806510-18-8) represents a fascinating compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features offer opportunities for further exploration in drug discovery, particularly in areas such as anti-inflammatory and antimicrobial therapies. As research continues to uncover new possibilities for this molecule, it is poised to play an increasingly important role in the development of next-generation therapeutics.